6-Acetamido-2-oxohexanoate
Overview
Description
6-acetamido-2-oxohexanoate is a 2-oxo monocarboxylic acid anion that is the conjugate base of 6-acetamido-2-oxohexanoic acid, obtained by deprotonation of the carboxy group; major species at pH 7.3. It is a conjugate base of a 6-acetamido-2-oxohexanoic acid.
Scientific Research Applications
Structural Analysis and Molecular Packing
6-Acetamido-2-oxohexanoate has been a subject of study in the field of chemical crystallography. Research focused on the racemic and enantiomeric crystals of ethyl 2-acetamido-2-carboxy-5-oxohexanoate, revealing details about their molecular packing, hydrogen bonding patterns, and variations in crystal structures (Osborne et al., 2000).
Tumor-Targeted Drug Delivery
In the field of medicinal chemistry, 6-Acetamido-2-oxohexanoate derivatives have been utilized in the development of tumor-targeted prodrugs. One such example is the synthesis of a prodrug designed to target and activate in tumor cells, enhancing the delivery of cancer therapeutics while minimizing toxicity to normal tissues (Tenora et al., 2019).
Synthesis of Tetrahydrobenzothiazole
The compound has been used in a one-step synthesis method for 6-acetamido-2-amino-4,5,6,7-tetrahydrobenzothiazole. This method offers simplicity, easy control of craft conditions, and high product yield, which is significant in organic synthesis and pharmaceutical research (Yin Xian-qing, 2006).
Oxidation Studies
Studies in organic chemistry have explored the oxidation of cyclohexanone in the presence of heteropolyanions, yielding products like 6-oxoheptanoic acid and adipic acid, demonstrating the versatility of 6-Acetamido-2-oxohexanoate in various oxidation reactions (Atlamsani et al., 1993).
Oxidative Reactions in Synthetic Chemistry
The compound has also been used in the synthesis of 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, which is a stoichiometric oxidation reagent. This demonstrates its utility in various oxidative reactions, including alcohol to carbonyl conversions and oxidative cleavage of benzyl ethers (Mercadante et al., 2013).
Prodrug Development for Cancer Therapy
Another application is in designing prodrugs for cancer therapy. For instance, the development of a prodrug of 6-diazo-5-oxo-l-norleucine (DON) that provides selective tumor exposure, highlighting the potential of 6-Acetamido-2-oxohexanoate in targeted cancer treatment (Gao et al., 2021).
Crystal Structure Analysis
The crystal structure of derivatives of 6-Acetamido-2-oxohexanoate, such as 6'-acetamido-6-bromo-2-cyano-4'-diethylamino-4-nitroazobenzene, has been determined, providing insights into molecular conformation and intramolecular hydrogen bonding (Handal et al., 1982).
Synthesis of Diverse Aminosugars
The compound is instrumental in the synthesis of diverse aminosugars from 2-acetamido-2-deoxy-beta-D-glucose, indicating its significance in the field of carbohydrate chemistry (Cai et al., 2009).
properties
Product Name |
6-Acetamido-2-oxohexanoate |
|---|---|
Molecular Formula |
C8H12NO4- |
Molecular Weight |
186.18 g/mol |
IUPAC Name |
6-acetamido-2-oxohexanoate |
InChI |
InChI=1S/C8H13NO4/c1-6(10)9-5-3-2-4-7(11)8(12)13/h2-5H2,1H3,(H,9,10)(H,12,13)/p-1 |
InChI Key |
NGCXIFFZXAZRAF-UHFFFAOYSA-M |
Canonical SMILES |
CC(=O)NCCCCC(=O)C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (1S,15S,16S,17S,21S)-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-18,23-dioxa-3,13-diazahexacyclo[13.7.1.01,13.02,10.04,9.016,21]tricosa-2(10),4,6,8,19-pentaene-20-carboxylate](/img/structure/B1259829.png)
